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Compound of Interest

Compound Name: 4-Propyl-3-heptene

Cat. No.: B13823074

Technical Overview of 4-Propyl-3-heptene

This document provides the core chemical data for 4-propyl-3-heptene, focusing on its
molecular formula and weight. The information is presented for researchers, scientists, and
professionals in drug development who require precise chemical specifications.

Chemical Structure and Composition

4-Propyl-3-heptene is an unsaturated hydrocarbon. Its structure is defined by a seven-carbon
parent chain ("heptane™) with a double bond starting at the third carbon ("-3-ene™) and a propyl
group attached to the fourth carbon ("4-propyl"). This specific arrangement of atoms dictates its
fundamental chemical properties.

The molecular formula is derived by summing the constituent atoms. The heptene chain
provides 7 carbon atoms, and the propyl substituent adds another 3, for a total of 10 carbon
atoms. Based on the rules of alkene nomenclature and valency, the structure contains 20
hydrogen atoms.

Quantitative Chemical Data

The fundamental quantitative descriptors for 4-propyl-3-heptene are its molecular formula and
molecular weight. These values are essential for stoichiometric calculations, analytical
characterization, and formulation development. The molecular weight is calculated using the
standard atomic weights of its constituent elements, carbon and hydrogen.[1][2][3][4]
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Parameter Value
Molecular Formula C1oH20
Molar Mass 140.27 g/mol

Calculation of Molar Mass:

e Carbon (C): 10 atoms x 12.011 u = 120.11 u[4][5]

e Hydrogen (H): 20 atoms x 1.008 u = 20.16 u[?2]

o Total Molecular Weight: 120.11 u + 20.16 u = 140.27 u (or g/mol )

Note on Inapplicable Content: The user's request included requirements for experimental
protocols and Graphviz diagrams of signaling pathways. These elements are highly relevant for
technical papers on biological or process-oriented topics but are not applicable to the
determination of a chemical's molecular formula and weight, which is a static, calculated
property. Therefore, no experimental workflows or logical diagrams are included.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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and-weight]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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